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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730

Essential Safety and Handling Guide for 4'-tert-
Butylacetophenone

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 4'-tert-

Butylacetophenone (CAS No. 943-27-1). Adherence to these protocols is essential for
ensuring laboratory safety and minimizing risk.

Hazard Summary

4'-tert-Butylacetophenone is classified as a hazardous chemical, and it is crucial to
understand its primary risks before handling.[1]

Hazard Classification Description

A flammable liquid and vapor (Category 3).[2] It
o has a flash point of 30°C (86°F).[3] Vapors can

Flammable Liquid ) ) o
form explosive mixtures with air and may travel

to an ignition source and flash back.[1]

Skin Irritation Causes skin irritation (Category 2).[1][2]
Eye Irritation Causes serious eye irritation (Category 2).[1][2]
Respiratory Irritation May cause respiratory irritation.[1][2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4'-tert-

Butylacetophenone to prevent exposure.

Body Part

Required PPE

Standards &
Specifications

Eyes/Face

Chemical Safety Goggles and
Face Shield

Goggles must meet OSHA 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield should be worn over
goggles for full protection

against splashes.[3][4]

Hands

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin contact.
[1] Nitrile or neoprene gloves

are recommended.

Body

Protective Clothing /

Laboratory Coat

Wear appropriate protective
clothing to prevent skin
exposure.[1] A flame-retardant
lab coat is advisable due to the

chemical's flammability.

Respiratory

Respirator (if required)

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate,
exposure limits are exceeded,
or irritation is experienced.[1] A
type ABEK (EN14387)
respirator filter is

recommended.[3]

Operational and Disposal Plans
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A systematic approach to handling and disposal is critical. The following workflow outlines the

necessary steps from preparation to waste management.

Select & Inspect PPE

1. Preparation & Planning

Review Safety Data Sheet (SDS)

Proceed if understoo

Begin work

Non-Sparki

2. Chemical‘

;Iandling

Work in Chemical Fume Hood

Ground Equipment & Use

ing Tools

Dispense Chemical

Seal Container Immediately

After use

3. Cleanup‘

'& Disposal

Segregate
Labeled, Sea

Waste into
led Container

Y

Decontaminate Work Area
& PPE

\

Arrange for
Waste

Professional
Disposal

—_——,——— - . - . — - - — - (- - - - - - (- — - S R

Follow First-Aid Procedures
(Skin/Eye Wash, Fresh Air)

4. Emergency Response

Address Spills/Fires with
Appropriate Equipment

For next use
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Caption: Workflow for safe handling of 4'-tert-Butylacetophenone.

Experimental Protocols: Step-by-Step Guidance

1. Engineering Controls & Preparation

o Ventilation: Always handle 4'-tert-Butylacetophenone inside a certified chemical fume hood
to ensure adequate ventilation.[1] Eyewash stations and safety showers must be readily
accessible.

e Ignition Sources: Before starting, remove all potential ignition sources from the area,
including open flames, hot surfaces, and spark-producing equipment.[1][2] Post "No
Smoking" signs.[2]

 Static Discharge: Ground and bond all containers and receiving equipment to prevent static
electricity buildup.[2] Use only non-sparking tools.[1]

2. Handling Procedure

» Don all required PPE as specified in the table above.

» Place the chemical container and all necessary equipment inside the chemical fume hood.
o Carefully open the container.

o Dispense the required amount, avoiding splashing and the generation of vapors or mists.
 Tightly close the container immediately after use.[1]

o Thoroughly wash your hands and any exposed skin after handling is complete, even if
gloves were worn.[1]

3. First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.[1]
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» Skin Contact: Take off contaminated clothing. Wash the affected area immediately with
plenty of water and soap for at least 15 minutes. If skin irritation persists, consult a physician.

[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Get
medical attention if symptoms occur.[1]

e Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Call a physician or poison control center immediately.[1]

Disposal Plan

Chemical waste must be managed to ensure safety and environmental protection.
» Waste Collection:
o Do not dispose of 4'-tert-Butylacetophenone down the drain.

o Collect all surplus material and contaminated items (e.g., pipette tips, paper towels) in a
dedicated, properly labeled, and sealed waste container. Keep this container in a
designated secondary containment area, away from incompatible materials.

» Professional Disposal:
o Dispose of chemical waste through a licensed and approved waste disposal company.[5]

o Package and label the waste container according to all local, state, and federal regulations
before collection.

o Contaminated Packaging:

o Dispose of the empty container as unused product unless properly decontaminated.[5]

Data Presentation
Physicochemical Properties
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Property Value
CAS Number 943-27-1[6]
Molecular Formula C12H160]6]

Molecular Weight 176.25 g/mol [6]
Clear, colorless liquid or white to off-white
Appearance .
solid[3][7]
Boiling Point 107-108 °C @ 5 mmHg|[3][8]
Melting Point 17-18 °C[3]
Density 0.964 g/mL at 25 °CJ[3][8]
Flash Point 30 °C (86 °F) - closed cup[3][8]
N Insoluble in water. Soluble in organic solvents
Solubility

like ether, chloroform, and acetone.[8][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4'-tert-
Butylacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192730#personal-protective-equipment-for-handling-
4-tert-butylacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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